Cas no 1037287-79-8 ((5Ar,6S,9S,9aS)-2-Mesityl-6,11,11-trimethyl-5a,6,7,8,9,9a-hexahydro-4H-6,9-methanobenzo[b][1,2,4]triazolo[4,3-d][1,4]oxazin-2-ium Tetrafluoroborate)

(5Ar,6S,9S,9aS)-2-Mesityl-6,11,11-trimethyl-5a,6,7,8,9,9a-hexahydro-4H-6,9-methanobenzo[b][1,2,4]triazolo[4,3-d][1,4]oxazin-2-ium Tetrafluoroborate structure
1037287-79-8 structure
Product Name:(5Ar,6S,9S,9aS)-2-Mesityl-6,11,11-trimethyl-5a,6,7,8,9,9a-hexahydro-4H-6,9-methanobenzo[b][1,2,4]triazolo[4,3-d][1,4]oxazin-2-ium Tetrafluoroborate
CAS No:1037287-79-8
MF:C22H30BF4N3O
MW:439.297719478607
MDL:MFCD28144541
CID:4556204
PubChem ID:146156291
Update Time:2024-11-04

(5Ar,6S,9S,9aS)-2-Mesityl-6,11,11-trimethyl-5a,6,7,8,9,9a-hexahydro-4H-6,9-methanobenzo[b][1,2,4]triazolo[4,3-d][1,4]oxazin-2-ium Tetrafluoroborate Chemical and Physical Properties

Names and Identifiers

    • (5AR,6S,9S,9AS)-2-MESITYL-6,11,11-TRIMETHYL-5A,6,7,8,9,9A-HEXAHYDRO-4H-6,9-METHANOBENZO[B][1,2,4]TRIAZOLO[4,3-D][1,4]OXAZIN-2-IUM TETRAFLUOROBORATE
    • CamphorNHC-Mes
    • (5aS,6R,9S,9aR)-5a,6,7,8,9,9a-Hexahydro-6,11,11-triMethyl-2-(2,4,6-triMethylphenyl)-6,9-Methano-4H-[1,2,4]triazolo[3,4-c][1,4]benzoxaziniuM tetrafluoroborate
    • (5aR,6S,9S,9aS)-2-Mesityl-6,11,11-trimethyl-5a,6,7,8,9,9a-hexahydro-4H-6,9-methanobenzo[b][1,2,4]triazolo[4,3-d][1,4]oxazin-2-ium Tetrafluoroborate,99%e.e.
    • (5AR,6S,9S,9AS)-2-MESITYL-6,11,11-TRIMETHYL-5A,6,7,8,9,9A-HEXAHYDRO-4H-6,9-METHANOBENZO[B][1,2,4]TRIAZOLO[4,3-D][1,4]OXAZIN-2-IU
    • (11S)-11,14,14-trimethyl-5-(2,4,6-trimethylphenyl)-9-oxa-5,6-diaza-3-azoniatetracyclo[9.2.1.02,10.03,7]tetradeca-3,6-diene;tetrafluoroborate
    • 1037287-79-8
    • (5Ar,6S,9S,9aS)-2-Mesityl-6,11,11-trimethyl-5a,6,7,8,9,9a-hexahydro-4H-6,9-methanobenzo[b][1,2,4]triazolo[4,3-d][1,4]oxazin-2-ium Tetrafluoroborate
    • MDL: MFCD28144541
    • Inchi: 1S/C22H30N3O.BF4/c1-13-9-14(2)18(15(3)10-13)25-12-24-17(23-25)11-26-20-19(24)16-7-8-22(20,6)21(16,4)5;2-1(3,4)5/h9-10,12,16,19-20H,7-8,11H2,1-6H3;/q+1;-1/t16?,19?,20?,22-;/m1./s1
    • InChI Key: IRHYLAAAFXJVMC-NMGWKEQYSA-N
    • SMILES: F[B-](F)(F)F.O1CC2=NN(C3C(C)=CC(C)=CC=3C)C=[N+]2C2C1[C@@]1(C)CCC2C1(C)C

Computed Properties

  • Exact Mass: 439.2418054 g/mol
  • Monoisotopic Mass: 439.2418054 g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 31
  • Rotatable Bond Count: 1
  • Complexity: 587
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 3
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Molecular Weight: 439.3
  • Topological Polar Surface Area: 30.9

Experimental Properties

  • Stability/Shelf Life: hygroscopic

(5Ar,6S,9S,9aS)-2-Mesityl-6,11,11-trimethyl-5a,6,7,8,9,9a-hexahydro-4H-6,9-methanobenzo[b][1,2,4]triazolo[4,3-d][1,4]oxazin-2-ium Tetrafluoroborate Pricemore >>

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